Cas no 68838-43-7 (Benzonitrile, 4-[[(5-amino-1H-1,2,4-triazol-3-yl)thio]methyl]-)

• Product Name: Benzonitrile, 4-[[(5-amino-1H-1,2,4-triazol-3-yl)thio]methyl]-
• CAS No: 68838-43-7
• MF: C₁₀H₉N₅S
• MW: 231.276959180832
• CID: 1731363
• PubChem ID: 2673256
• Update Time: 2025-04-21

Benzonitrile, 4-[[(5-amino-1H-1,2,4-triazol-3-yl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(5-amino-1H-1,2,4-triazol-3-yl)thio]methyl]-
• AKOS008904343
• AI-204/31688049
• Z18356878
• 68838-43-7
• 4-{[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzonitrile
• 4-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanylmethyl]benzonitrile
• AKOS001362109

• Inchi： 1S/C10H9N5S/c11-5-7-1-3-8(4-2-7)6-16-10-13-9(12)14-15-10/h1-4H,6H2,(H3,12,13,14,15)
• InChI Key： HREAFDRZUHMTQA-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 231.05807
• Monoisotopic Mass: 231.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 91.38